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Compound of Interest

Compound Name: S63845

Cat. No.: B610636 Get Quote

Technical Support Center: S63845
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers address issues with S63845 precipitation in cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is S63845 and why is it used in cell culture?

S63845 is a potent and selective small molecule inhibitor of Myeloid Cell Leukemia 1 (MCL-1),

a pro-survival protein belonging to the BCL-2 family.[1][2][3] MCL-1 is overexpressed in various

cancers, making it a key therapeutic target.[4] In cell culture, S63845 is used to induce

apoptosis in MCL-1 dependent cancer cell lines to study the mechanisms of cell death and

evaluate its potential as an anti-cancer agent.[3][5][6]

Q2: I observed precipitation after adding S63845 to my cell culture media. What are the

common causes?

Precipitation of S63845 in cell culture media is a common issue primarily due to its low

aqueous solubility. Key causes include:

Poor Aqueous Solubility: S63845 is insoluble in water.[5] When a concentrated stock solution

(usually in DMSO) is diluted into an aqueous-based cell culture medium, the compound can

crash out of solution if its solubility limit is exceeded.
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High Final Concentration: Using a high final concentration of S63845 in the media increases

the likelihood of precipitation.

Improper Dilution Technique: Adding the S63845 stock directly to the full volume of media

without proper mixing can lead to localized high concentrations and precipitation.

Low Temperature of Media: Cell culture media is often stored at 4°C. Adding the S63845
stock to cold media can decrease its solubility and promote precipitation.

Interaction with Media Components: Although less common, S63845 may interact with

certain components in complex media formulations, leading to precipitation.

Q3: What is the recommended solvent and storage condition for S63845?

The recommended solvent for S63845 is Dimethyl Sulfoxide (DMSO).[1][5][7][8] It is highly

soluble in DMSO at concentrations up to 100 mg/mL.[3][5] For long-term storage, the

powdered form of S63845 should be stored at -20°C for up to 3 years.[9] Stock solutions in

DMSO can be stored at -80°C for up to one year.[9] It is advisable to prepare fresh working

solutions for experiments.[2]

Troubleshooting Guide: S63845 Precipitation
This guide provides a step-by-step approach to troubleshoot and prevent S63845 precipitation

in your cell culture experiments.

Initial Preparation and Stock Solution
A common source of precipitation is improper preparation of the initial stock solution.

Problem: The S63845 powder is not fully dissolved in DMSO.

Solution: To ensure complete dissolution, warm the DMSO stock solution at 37°C for 10-15

minutes and vortex or sonicate the solution.[1][9] Visually inspect the solution to ensure there

are no visible particles before making further dilutions.

Working Solution and Dilution into Media
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The dilution of the DMSO stock into the aqueous cell culture media is a critical step where

precipitation often occurs.

Problem: S63845 precipitates immediately upon addition to the cell culture media.

Solutions:

Pre-warm the Media: Use media that has been pre-warmed to 37°C. This will increase the

solubility of S63845.

Step-wise Dilution: Instead of adding the small volume of DMSO stock directly into the

final volume of media, perform a serial dilution. First, dilute the DMSO stock into a smaller

volume of pre-warmed media, mix thoroughly, and then add this intermediate dilution to

the rest of the media.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

media is low (typically ≤ 0.5%) to avoid solvent-induced toxicity to the cells. If high

concentrations of S63845 are required, a higher final DMSO concentration may be

unavoidable, but a vehicle control should be included in the experiment.

The following diagram illustrates a recommended workflow to avoid precipitation:
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S63845 Preparation

Experimental Workflow
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Recommended workflow for preparing and using S63845.
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Quantitative Data
The solubility of S63845 in various solvents is summarized below. Note that solubility can vary

slightly between different batches of the compound.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 33.33 - 100 40.19 - 120.58

Ethanol Insoluble Insoluble

Water Insoluble Insoluble

DMF 30.0 36.18

Ethanol:PBS (pH 7.2) (1:7) 0.125 0.15

Data sourced from multiple datasheets.[5][6][9]

Experimental Protocol: Preparation of S63845 for
Cell Culture
This protocol provides a detailed methodology for preparing S63845 stock and working

solutions to minimize precipitation.

Materials:

S63845 powder

Anhydrous/fresh DMSO

Sterile microcentrifuge tubes

Water bath or incubator at 37°C

Sonicator

Sterile, pre-warmed cell culture medium
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Procedure:

Stock Solution Preparation (e.g., 10 mM): a. Calculate the required amount of S63845
powder and DMSO. The molecular weight of S63845 is 829.26 g/mol . b. Add the appropriate

volume of DMSO to the vial containing the S63845 powder to make a 10 mM stock solution.

c. To aid dissolution, warm the vial at 37°C for 10-15 minutes, then vortex thoroughly. If

needed, sonicate the vial for 5-10 minutes.[1][9] d. Visually confirm that all the powder has

dissolved and the solution is clear. e. Aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. f. Store the

aliquots at -80°C.

Working Solution Preparation: a. Pre-warm your cell culture medium to 37°C. b. Thaw an

aliquot of the 10 mM S63845 stock solution at room temperature. c. Perform a serial dilution

of the stock solution into the pre-warmed medium to achieve the desired final concentration.

For example, to make a 10 µM working solution, you can add 1 µL of the 10 mM stock to 999

µL of pre-warmed media. Mix gently but thoroughly by pipetting. d. Add the final working

solution to your cell culture plates. e. After addition, gently swirl the plates to ensure even

distribution of the compound. f. As a quality control step, you can check for precipitation

under a microscope after preparing the final dilution in media.

Mcl-1 Signaling Pathway
S63845 induces apoptosis by inhibiting the Mcl-1 protein. Mcl-1 is an anti-apoptotic protein that

sequesters the pro-apoptotic proteins BAX and BAK, preventing them from forming pores in the

mitochondrial membrane and initiating apoptosis.[4][6] By inhibiting Mcl-1, S63845 releases

BAX and BAK, leading to mitochondrial outer membrane permeabilization, cytochrome c

release, and subsequent caspase activation, culminating in apoptosis.[1][3]

The following diagram illustrates the simplified signaling pathway affected by S63845.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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